2-cycloheptyl-8-(1H-1,2,4-triazol-5-yl)pyrido[4,3-b][1,6]naphthyridine-1,9(2H,8H)-dione

• IUPAC Name: 8-cycloheptyl-2-(1H-1,2,4-triazol-5-yl)pyrido[4,3-b][1,6]naphthyridine-1,9-dione
• InChI: InChI=1S/C20H20N6O2/c27-18-14-11-15-17(8-10-26(19(15)28)20-21-12-22-24-20)23-16(14)7-9-25(18)13-5-3-1-2-4-6-13/h7-13H,1-6H2,(H,21,22,24)
• InChI Key: NSASBQBTEPYFFU-UHFFFAOYSA-N
• Canonical SMILES: C1CCCC(CC1)N2C=CC3=C(C2=O)C=C4C(=N3)C=CN(C4=O)C5=NC=NN5
• Molecular Formula: C20H20N6O2
• Molecular Weight: 376.4 g/mol

Description

2-cycloheptyl-8-(1H-1,2,4-triazol-5-yl)pyrido[4,3-b][1,6]naphthyridine-1,9(2H,8H)-dione is a complex organic compound that features a triazole ring, a pyridine ring, and a naphthyridine ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-cycloheptyl-8-(1H-1,2,4-triazol-5-yl)pyrido[4,3-b][1,6]naphthyridine-1,9(2H,8H)-dione typically involves multi-step organic reactions. The process begins with the preparation of the triazole ring, followed by the construction of the pyridine and naphthyridine rings. Common reagents used in these reactions include various amines, aldehydes, and nitriles under controlled conditions such as specific temperatures and pH levels .

Industrial Production Methods

Industrial production methods for this compound would likely involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This may include the use of automated reactors and continuous flow systems to streamline the synthesis process .

Chemical Reactions Analysis

Types of Reactions

2-cycloheptyl-8-(1H-1,2,4-triazol-5-yl)pyrido[4,3-b][1,6]naphthyridine-1,9(2H,8H)-dione can undergo various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups.

Reduction: This reaction can remove oxygen or add hydrogen to the compound.

Substitution: This reaction can replace one functional group with another

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. Reaction conditions such as temperature, solvent, and pH are carefully controlled to achieve the desired products .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while substitution reactions may introduce new functional groups such as halogens or alkyl groups .

Scientific Research Applications

2-cycloheptyl-8-(1H-1,2,4-triazol-5-yl)pyrido[4,3-b][1,6]naphthyridine-1,9(2H,8H)-dione has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential biological activities, such as antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its ability to interact with specific biological targets.

Industry: Utilized in the development of new materials and chemical processes .

Mechanism of Action

The mechanism of action of 2-cycloheptyl-8-(1H-1,2,4-triazol-5-yl)pyrido[4,3-b][1,6]naphthyridine-1,9(2H,8H)-dione involves its interaction with molecular targets such as enzymes or receptors. The triazole ring is known to bind to specific active sites, inhibiting or modulating the activity of these targets. This can lead to various biological effects, such as the inhibition of microbial growth or the induction of apoptosis in cancer cells .

Comparison with Similar Compounds

Similar Compounds

4-(1H-1,2,4-triazol-1-yl)benzoic acid hybrids: These compounds also contain a triazole ring and have shown significant biological activity.

2-(1H-1,2,4-triazol-3-yl)pyridine:

(8S,9R)-5-Fluoro-8-(4-fluorophenyl)-9-(1-methyl-1H-1,2,4-triazol-5-yl)-8,9-dihydro-2H-pyrido[4,3,2-de]phthalazin-3(7H)-one: A structurally similar compound with a triazole ring and potential therapeutic applications.

Uniqueness

What sets 2-cycloheptyl-8-(1H-1,2,4-triazol-5-yl)pyrido[4,3-b][1,6]naphthyridine-1,9(2H,8H)-dione apart is its unique combination of a cycloheptyl group with the triazole, pyridine, and naphthyridine rings. This unique structure may confer distinct biological activities and chemical properties, making it a valuable compound for further research and development .

Biological Activity

The compound 2-cycloheptyl-8-(1H-1,2,4-triazol-5-yl)pyrido[4,3-b][1,6]naphthyridine-1,9(2H,8H)-dione represents a novel class of heterocyclic compounds with promising biological activities. This article reviews the biological activity of this compound based on recent studies and findings.

Chemical Structure and Properties

The compound features a triazole ring and a naphthyridine core, which are known to enhance biological activity through various mechanisms. The structural components can be summarized as follows:

Component	Description
Triazole Ring	Contributes to antimicrobial and anticancer properties
Naphthyridine Core	Enhances interaction with biological targets
Cycloheptyl Group	Modifies pharmacokinetic properties

Antimicrobial Activity

Research indicates that derivatives of triazole-based compounds exhibit significant antimicrobial properties. For example, a study highlighted that the introduction of cycloalkyl groups in triazole derivatives led to enhanced antibacterial effects against Staphylococcus aureus. The minimum inhibitory concentrations (MICs) for similar compounds ranged from 10.1–10.6 μM, suggesting that modifications in the structure can lead to increased potency against bacterial strains .

Antiparasitic Activity

The naphthyridine core is also associated with antiparasitic activity. In a series of compounds evaluated for their efficacy against Leishmania spp., the presence of functional groups such as hydroxyl and triazole was critical for maintaining activity. Removal or alteration of these groups often resulted in significant loss of effectiveness .

The mechanism by which 2-cycloheptyl-8-(1H-1,2,4-triazol-5-yl)pyrido[4,3-b][1,6]naphthyridine exerts its biological effects may involve inhibition of key enzymes involved in microbial metabolism or cellular proliferation. For instance, triazole compounds often inhibit enzymes like carbonic anhydrase and other targets crucial for pathogen survival .

Study 1: Antibacterial Efficacy

In a comparative study evaluating various triazole derivatives, the compound demonstrated significant antibacterial activity against both Gram-positive and Gram-negative bacteria. The results indicated that modifications in the cycloheptyl group could fine-tune the antibacterial efficacy .

Study 2: Antiparasitic Effects

Another investigation focused on the antiparasitic potential against Leishmania donovani. The compound's structural integrity was essential for its activity; modifications that compromised the triazole or naphthyridine cores led to reduced potency .

Structure-Activity Relationship (SAR)

The SAR analysis reveals that:

• Cycloalkyl Substitution : Enhances antibacterial properties.
• Triazole Ring : Essential for maintaining biological activity; substitutions can lead to improved efficacy.
• Naphthyridine Core : Vital for interaction with biological targets; modifications can enhance metabolic stability.